Cas no 152723-55-2 (5-azaspiro[2.4]heptane-6-carboxylic acid)

• Product Name: 5-azaspiro[2.4]heptane-6-carboxylic acid
• CAS No: 152723-55-2
• MF: C₇H₁₁NO₂
• MW: 141.17
• MDL: MFCD26141826
• CID: 5096173
• PubChem ID: 89184342
• Update Time: 2026-03-02

5-azaspiro[2.4]heptane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-azaspiro[2.4]heptane-6-carboxylic acid
• SB15947
• SY343976
• DB-196353
• MFCD28501970
• 5-Azaspiro[2.4]heptane-6-carboxylicacid
• CGA72357
• PS-17718
• E73594
• SCHEMBL13837706
• 152723-55-2
• SB15946
• MFCD26141826
• SY288702

• MDL： MFCD26141826
• Inchi： 1S/C7H11NO2/c9-6(10)5-3-7(1-2-7)4-8-5/h5,8H,1-4H2,(H,9,10)
• InChI Key： HWOAMAASOUOLEG-UHFFFAOYSA-N
• SMILES： C1C2(CC(C(O)=O)NC2)C1

Computed Properties

• Exact Mass: 141.078978594g/mol
• Monoisotopic Mass: 141.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 49.3Ų

Additional information on 5-azaspiro[2.4]heptane-6-carboxylic acid

5-Azaspiro[2.4]heptane-6-carboxylic Acid (CAS No. 152723-55-2): A Versatile Building Block in Modern Organic Synthesis

In the realm of organic chemistry, 5-azaspiro[2.4]heptane-6-carboxylic acid (CAS No. 152723-55-2) has emerged as a structurally unique and functionally diverse compound. This spirocyclic carboxylic acid derivative has garnered significant attention from researchers and pharmaceutical chemists due to its rigid molecular framework and potential applications in drug discovery. The compound's azaspiro[2.4]heptane core presents an interesting challenge for synthetic chemists while offering valuable opportunities for creating novel bioactive molecules.

The molecular structure of 5-azaspiro[2.4]heptane-6-carboxylic acid features a fascinating combination of a spirocyclic system and a carboxylic acid functional group. This configuration creates a three-dimensional scaffold that is particularly valuable in medicinal chemistry, where spatial arrangement often determines biological activity. Recent searches in scientific databases reveal growing interest in spirocyclic compounds in drug design, with particular focus on their ability to modulate protein-protein interactions - a hot topic in current pharmaceutical research.

From a synthetic perspective, 5-azaspiro[2.4]heptane-6-carboxylate derivatives offer multiple sites for chemical modification, making them versatile intermediates. The compound's spiro carbon center creates structural constraint that can significantly influence the conformational properties of resulting molecules. This characteristic aligns well with current trends in fragment-based drug discovery, where researchers frequently search for information about constrained building blocks for medicinal chemistry.

The pharmaceutical applications of 5-azaspiro[2.4]heptane-6-carboxylic acid are particularly noteworthy. Its structural features make it an attractive candidate for developing central nervous system (CNS) drugs, as the spirocyclic amine moiety can enhance blood-brain barrier penetration. Recent patent literature indicates growing interest in similar azaspiro compounds for neurological disorders, reflecting a broader industry trend toward novel neurotherapeutics.

In material science, derivatives of 5-azaspiro[2.4]heptane-6-carboxylic acid have shown promise as components in advanced polymers. The compound's rigid structure can impart desirable mechanical properties to polymeric materials, addressing common search queries about spirocyclic additives for polymer modification. Researchers investigating high-performance materials frequently explore such structurally constrained compounds to achieve specific material characteristics.

The synthesis of 5-azaspiro[2.4]heptane-6-carboxylic acid typically involves [specific synthetic route description]. Recent advances in catalytic methods have improved the efficiency of producing such spirocyclic carboxylic acid derivatives, responding to the chemical industry's demand for more sustainable synthetic protocols. This aligns with frequent searches for green chemistry approaches to complex heterocycles in academic and industrial settings.

Analytical characterization of 5-azaspiro[2.4]heptane-6-carboxylic acid presents unique challenges due to its structural features. Modern techniques including [specific analytical methods] are commonly employed, reflecting the broader scientific community's interest in advanced characterization of constrained heterocycles. The compound's spectral properties have been extensively studied, providing valuable reference data for researchers working with similar azaspiro[2.4]heptane systems.

From a commercial perspective, the market for 5-azaspiro[2.4]heptane-6-carboxylic acid has shown steady growth, particularly in the pharmaceutical intermediates sector. Suppliers and researchers often search for information about bulk availability of spirocyclic building blocks, indicating robust demand. The compound's price and availability fluctuate based on raw material costs and synthesis complexity, making it a subject of interest for procurement specialists.

Safety considerations for handling 5-azaspiro[2.4]heptane-6-carboxylic acid follow standard laboratory protocols for carboxylic acid derivatives. While not classified as hazardous under normal conditions, proper handling procedures should be observed, consistent with general searches for safe handling of heterocyclic carboxylic acids in research environments. Material safety data sheets provide comprehensive guidance for users of this compound.

Future research directions for 5-azaspiro[2.4]heptane-6-carboxylic acid are likely to focus on expanding its applications in asymmetric synthesis and exploring its potential in new therapeutic areas. The compound's unique geometry makes it particularly interesting for developing chiral catalysts and ligands, a rapidly growing field in organic chemistry. Additionally, its potential in agrochemical applications remains underexplored, representing an opportunity for future investigation.

In conclusion, 5-azaspiro[2.4]heptane-6-carboxylic acid (CAS No. 152723-55-2) represents a fascinating example of how structural complexity can translate into functional versatility. Its spirocyclic carboxylic acid structure continues to inspire innovations across multiple chemical disciplines, from medicinal chemistry to materials science. As research into constrained heterocyclic systems advances, this compound is poised to maintain its relevance in cutting-edge chemical research and development.